Cas no 40925-61-9 (5-Methylbenzodthiazol-2(3H)-one)

• Product Name: 5-Methylbenzodthiazol-2(3H)-one
• CAS No: 40925-61-9
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 855042
• PubChem ID: 2801506
• Update Time: 2025-05-19

5-Methylbenzodthiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzo[d]thiazol-2(3H)-one
• 2(3H)-Benzothiazolone,5-methyl-(9CI)
• 5-methyl-3H-1,3-benzothiazol-2-one
• SMR000455819
• 5-Methyl-2(3H)-benzothiazolone
• CHCYXBPFWCRKIT-UHFFFAOYSA-N
• MLS000849801
• CHEMBL1613061
• SCHEMBL8286761
• DTXSID10384262
• HMS2788L20
• DB-280590
• 40925-61-9
• 5-methyl-2,3-dihydro-1,3-benzothiazol-2-one
• AKOS006272996
• O11473
• DS-3546
• 2(3H)-Benzothiazolone, 5-methyl-
• 5-Methylbenzodthiazol-2(3H)-one

• MDL： MFCD00100597
• Inchi： 1S/C8H7NOS/c1-5-2-3-7-6(4-5)9-8(10)11-7/h2-4H,1H3,(H,9,10)
• InChI Key： CHCYXBPFWCRKIT-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 165.02500
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 61.10000
• LogP: 1.89800

5-Methylbenzodthiazol-2(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-Methylbenzodthiazol-2(3H)-one

Introduction to 5-Methylbenzothiazol-2(3H)-one (CAS No. 40925-61-9)

5-Methylbenzothiazol-2(3H)-one, identified by its Chemical Abstracts Service (CAS) number 40925-61-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a methyl group at the 5-position and a carbonyl group at the 2(3H)-position imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The benzothiazole core is a privileged structure in medicinal chemistry, widely recognized for its role in various pharmacological applications. Its aromatic system and the presence of sulfur and nitrogen atoms create multiple sites for functionalization, enabling the design of molecules with tailored biological activities. 5-Methylbenzothiazol-2(3H)-one specifically has been explored for its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 5-Methylbenzothiazol-2(3H)-one interacts with biological targets. Studies suggest that the compound can bind to enzymes and receptors involved in signal transduction, potentially leading to inhibitory effects on key pathways implicated in disease progression. For instance, research has indicated that derivatives of this scaffold may interfere with the activity of kinases and transcription factors, making them promising candidates for further investigation.

In the realm of drug discovery, 5-Methylbenzothiazol-2(3H)-one has been utilized as a building block for more complex molecules. Its structural features allow for easy modification through various synthetic strategies, such as nucleophilic substitution, cyclization, and cross-coupling reactions. These modifications can be tailored to optimize solubility, bioavailability, and target specificity. The compound’s ability to serve as a versatile intermediate has made it a focal point in synthetic organic chemistry, particularly in the pursuit of novel pharmacophores.

One of the most compelling aspects of 5-Methylbenzothiazol-2(3H)-one is its potential application in addressing unmet medical needs. Ongoing research is exploring its role in developing treatments for chronic inflammatory disorders, where its ability to modulate cytokine production and inhibit inflammatory cascades could be beneficial. Additionally, preclinical studies have hinted at its potential in oncology, suggesting that it may exert anti-proliferative effects on certain cancer cell lines by disrupting critical signaling pathways.

The synthesis of 5-Methylbenzothiazol-2(3H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency of these processes. These advancements not only facilitate large-scale production but also enable the rapid screening of derivatives for enhanced activity profiles.

The pharmacokinetic properties of 5-Methylbenzothiazol-2(3H)-one are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its translation from laboratory research to clinical application. Computational models predicting ADME properties have been developed to guide the design of more effective derivatives with improved pharmacokinetic profiles.

In conclusion, 5-Methylbenzothiazol-2(3H)-one (CAS No. 40925-61-9) represents a significant compound in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a scaffold for drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications and synthetic strategies for this molecule, it is poised to remain a cornerstone in medicinal chemistry investigations.